Allyl 3-nitrocinnamate

• Molecular Formula: C12H11NO4
• Molecular Weight: 233.22 g/mol
• IUPAC Name: prop-2-enyl 3-(3-nitrophenyl)prop-2-enoate
• InChI: InChI=1S/C12H11NO4/c1-2-8-17-12(14)7-6-10-4-3-5-11(9-10)13(15)16/h2-7,9H,1,8H2
• InChI Key: WEMIOSTWKPQIRY-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC(=O)C=CC1=CC(=CC=C1)[N+](=O)[O-]

Description

Allyl 3-nitrocinnamate is a useful research compound. Its molecular formula is C12H11NO4 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Nitrocinnamic acid (5.0, 25.9 mM) was dissolved in DMF (50 ml), and anhydrous K2CO3 (7.15 g, 51.8 mM) added with stirring. Allyl bromide (3.36 ml, 38.8 mM) was run in, and the mixture stirred for 18 hours at ambient temperature. After filtration, the solvent was evaporated, the residue treated with water, and product extracted into diethyl ether (2 ×100 ml). The organic solution was washed with an aqueous solution of NaHCO3, water, and brine, and dried (MgSO4). Evaporation of the solvent gave title compound (6 g).